4,5,6,7-Tetrahydro-1,2-benzoxazol-3-ylmethanamine

• IUPAC Name: 4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethanamine
• InChI: InChI=1S/C8H12N2O/c9-5-7-6-3-1-2-4-8(6)11-10-7/h1-5,9H2
• InChI Key: FKSNGQGSTFVDQX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NO2)CN
• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• CAS RN: 893639-05-9

Description

“4,5,6,7-Tetrahydro-1,2-benzoxazol-3-ylmethanamine” is a chemical compound with the molecular formula C8H12N2O. It is related to the compound “(4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanesulfonyl chloride” which has a molecular weight of 235.69.

Molecular Structure Analysis

The InChI code for the related compound “(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanesulfonyl chloride” is 1S/C8H10ClNO3S/c9-14(11,12)5-7-6-3-1-2-4-8(6)13-10-7/h1-5H2. This provides a detailed description of the molecular structure.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 152.1937.

Scientific Research Applications

Benzoxazoles in Medicinal Chemistry

Benzoxazole derivatives are noted for their profound impact on medicinal chemistry due to their significant pharmacological activities. The microwave-assisted synthesis of benzoxazole derivatives has emerged as an efficient method to enhance diversity and expedite research in modern chemistry. Such derivatives have been explored for their potential in material science and pharmaceutical chemistry, demonstrating a broad spectrum of pharmacological properties, including antimicrobial activities (Özil & Menteşe, 2020).

Antimicrobial Applications

Research on benzoxazinoids, a class of compounds including benzoxazinones and benzoxazolinones, reveals their role in plant defense mechanisms against microbiological threats. These compounds, produced by the Poaceae family and some dicots, have been evaluated for their antimicrobial activities. Although natural benzoxazinoids exhibit limited antimicrobial potency, the 1,4-benzoxazin-3-one backbone is recognized as a potential scaffold for designing new antimicrobial agents. Synthetic derivatives of this backbone have shown potent activity against pathogenic fungi and bacteria, highlighting the relevance of structural modification in enhancing biological activity (de Bruijn, Gruppen, & Vincken, 2018).

Synthetic and Structural Diversity

The synthetic exploration of benzoxazoles and related heterocyclic compounds like benzodiazepines and benzothiazepines demonstrates the structural and functional diversity achievable through chemical synthesis. These efforts have led to the development of compounds with a range of biological activities, including anticonvulsant, anti-anxiety, and sedative effects. Such diversity underscores the potential of benzoxazole derivatives in drug discovery and the development of new therapeutic agents (Teli, Teli, Soni, Sahiba, & Agarwal, 2023; Dighe, Vikhe, Tambe, Dighe, Dengale, & Dighe, 2015).

Mechanism of Action

Mode of Action

It is likely that the compound interacts with its targets through a series of chemical reactions, leading to changes in cellular processes .

Biochemical Pathways

Given the compound’s unique structure, it may interact with various biochemical pathways, leading to a range of downstream effects .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Action Environment

The action, efficacy, and stability of 4,5,6,7-Tetrahydro-1,2-benzoxazol-3-ylmethanamine can be influenced by various environmental factors. These may include the pH of the environment, the presence of other molecules, temperature, and more .